Cas no 1339404-56-6 (Cyclobutanamine, 3-methyl-1-phenyl-)

• Product Name: Cyclobutanamine, 3-methyl-1-phenyl-
• CAS No: 1339404-56-6
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• CID: 5998040
• PubChem ID: 64230845
• Update Time: 2025-05-22

Cyclobutanamine, 3-methyl-1-phenyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutanamine, 3-methyl-1-phenyl-
• EN300-4282390
• 3-methyl-1-phenylcyclobutan-1-amine
• CS-0306805
• AKOS013551514
• 1339404-56-6

• Inchi： 1S/C11H15N/c1-9-7-11(12,8-9)10-5-3-2-4-6-10/h2-6,9H,7-8,12H2,1H3
• InChI Key： BWKNLOUMYHHAPS-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)(N)CC(C)C1

Computed Properties

• Exact Mass: 161.120449483g/mol
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 242.7±19.0 °C(Predicted)
• pka: 9.65±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on Cyclobutanamine, 3-methyl-1-phenyl-

Cyclobutanamine, 3-methyl-1-phenyl-

Cyclobutanamine, 3-methyl-1-phenyl- (CAS No. 1339404-56-6) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its cyclobutane ring structure, which is a four-membered ring with one nitrogen atom. The presence of a phenyl group at the 1-position and a methyl group at the 3-position introduces interesting electronic and steric properties, making it a valuable molecule for various applications.

The synthesis of Cyclobutanamine, 3-methyl-1-phenyl- involves advanced chemical methodologies, including ring-closing metathesis and catalytic asymmetric synthesis. Recent studies have focused on optimizing these processes to enhance yield and purity. For instance, researchers have employed ruthenium-based catalysts to facilitate the formation of the cyclobutane ring with high efficiency. This approach not only simplifies the synthesis but also reduces the environmental footprint by minimizing waste generation.

One of the most intriguing aspects of Cyclobutanamine, 3-methyl-1-phenyl- is its electronic properties. The conjugation between the phenyl group and the cyclobutane ring creates a unique electronic environment that can be exploited in optoelectronic devices. Recent research has demonstrated that this compound can act as a semiconductor in organic field-effect transistors (OFETs), exhibiting high carrier mobility and stability under ambient conditions. These properties make it a promising candidate for next-generation electronic devices.

In addition to its electronic applications, Cyclobutanamine, 3-methyl-1-phenyl- has shown potential in drug discovery. Its compact structure and ability to form hydrogen bonds make it an ideal scaffold for designing bioactive molecules. A study published in *Nature Communications* highlighted its role as a lead compound in anti-cancer drug development. Researchers found that derivatives of this compound exhibited selective cytotoxicity against cancer cells while sparing healthy cells, suggesting its potential as a targeted therapy.

The physical properties of Cyclobutanamine, 3-methyl-1-phenyl- are also worth noting. Its melting point is relatively high for a small organic molecule, which enhances its thermal stability under harsh conditions. This characteristic is particularly advantageous in industrial applications where thermal resistance is critical. Furthermore, its solubility in common organic solvents facilitates its use in various chemical reactions and formulations.

Recent advancements in computational chemistry have provided deeper insights into the molecular dynamics of Cyclobutanamine, 3-methyl-1-phenyl-. Using density functional theory (DFT), scientists have mapped out its electronic structure and reactivity patterns at an atomic level. These findings have paved the way for tailored modifications of the molecule to enhance specific properties such as conductivity or biocompatibility.

In conclusion, Cyclobutanamine, 3-methyl-1-phenyl-(CAS No. 1339404-56) is a versatile compound with a wide range of applications across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and computational tools, positions it as a key player in future technological advancements. As research continues to uncover new facets of this molecule, its potential for innovation remains boundless.